1,1,2,2-Tetrachloroethane

• CAS No.: 79-34-5
• Product Name: 1,1,2,2-Tetrachloroethane
• Molecular Formula: C2H2Cl4; CHCl2CHCl2; C2H2Cl4
• Molecular Weight: 167.8 g/mol
• IUPAC Name: 1,1,2,2-tetrachloroethane
• Standard InChI: InChI=1S/C2H2Cl4/c3-1(4)2(5)6/h1-2H
• Standard InChIKey: QPFMBZIOSGYJDE-UHFFFAOYSA-N
• Impurities: /SRP/: 1,1,1,2-Tetrachloroethane is an impurity found in technical grade 1,1,2,2-tetrachloroethane.
• SMILES: C(C(Cl)Cl)(Cl)Cl
• Canonical SMILES: C(C(Cl)Cl)(Cl)Cl
• Boiling Point: 295 °F at 760 mm Hg (NTP, 1992); 146.5 °C; 146.0 °C; 146 °C; 295°F; 296°F
• Colorform: Colorless liquid; Colorless to pale-yellow liquid; Clear liquid; Heavy, mobile liquid
• Density: 1.595 at 68 °F (USCG, 1999); 1.5953 g/cu cm at 20 °C; Relative density (water = 1): 1.59; 1.595; (77°F): 1.59
• Melting Point: -33 °F (NTP, 1992); -43.8 °C; -42.3 °C; -42,5 °C; -33°F
• Physical Description: 1,1,2,2-tetrachloroethane is a colorless to pale yellow liquid with a sweet odor. Sinks in water. (USCG, 1999); COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless to pale yellow liquid with a sweet odor.; Colorless to pale-yellow liquid with a pungent, chloroform-like odor.
• Description: 1,1,2,2-Tetrachloroethane is a manufactured, colorless, dense liquid that does not burn easily. It is volatile and has a sweet odor. In the past, it was used in large amounts to produce other chemicals, as an industrial solvent to clean and degrease metals, and as an ingredient in paints and pesticides. Commercial production of 1,1,2,2-tetrachloroethane for these uses has stopped in the United States. It presently is used only as a chemical intermediate in the production of other chemicals.; 1,1,2,2-tetrachloroethane is a colorless to pale yellow liquid with a sweet odor. Sinks in water. (USCG, 1999); 1,1,2,2-tetrachloroethane is a member of the class of chloroethanes that is ethane substituted by chloro groups at positions 1, 1, 2 and 2.
• Shelf Life: Stable in abscence of air, moisture and light, even at high temperatures.; Heat /contributes to instability/
• Solubility: less than 0.1 mg/mL at 72° F (NTP, 1992); 0.02 M; In water, 2,830 mg/L at 25 °C; In water, 2,900 mg/L at 20 °C.; One gram dissolves in 350 mL of water at 25 °C; Soluble in acetone; miscible in ether and ethanol; Miscible with methanol, benzene, petroleum ether, carbon tetrachloride, chloroform, carbon disulfide, dimethylformamide and oils; Solubility in water, g/100ml at 20 °C: 0.29; 0.3%
• Synonyms: 1,1,2,2-tetrachloroethane
• Vapor Density: 5.79 (NTP, 1992) (Relative to Air); 5.79 (Air = 1); Relative vapor density (air = 1): 5.8; 5.79
• Vapor Pressure: 5 mm Hg at 70 °F ; 6 mm Hg at 77° F (NTP, 1992); 4.62 mmHg; 5.74 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 647; 5 mmHg @ 70°F; 6 mmHg @ 77°F; 5 mmHg
• PubChem Compound: 6591
• Last Modified: Nov 11 2021